Cas no 105946-57-4 (1,3-bis(3-bromophenyl)urea)

• Product Name: 1,3-bis(3-bromophenyl)urea
• CAS No: 105946-57-4
• MF: C₁₃H₁₀Br₂N₂O
• MW: 370.039301395416
• CID: 1165440
• PubChem ID: 13719103
• Update Time: 2025-04-20

1,3-bis(3-bromophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(3-bromophenyl)urea
• N,N'-bis-(3-bromo-phenyl)-urea
• CTK0D7324
• ACMC-20m9a6
• N,N'-Bis-(3-brom-phenyl)-harnstoff
• AGN-PC-00NP5D
• Urea, N,N'-bis(3-bromophenyl)-
• ZINC51354351
• STL012637
• 3.3'-Dibrom-carbanilid
• AKOS005673265
• N,N'-bis-(3-bromo-phenyl)-urea; CTK0D7324; ACMC-20m9a6; N,N'-Bis-(3-brom-phenyl)-harnstoff; AGN-PC-00NP5D; Urea, N,N'-bis(3-bromophenyl)-; ZINC51354351; STL012637; 3.3'-Dibrom-carbanilid; AKOS005673265;
• SCHEMBL19707566
• 105946-57-4
• N,N'-Bis(3-bromophenyl)urea
• 1,3-bis(m-bromophenyl) urea
• N,N'-bis(3-Bromoyphenyl)urea
• mBrPU
• DTXSID20547543

• Inchi： 1S/C13H10Br2N2O/c14-9-3-1-5-11(7-9)16-13(18)17-12-6-2-4-10(15)8-12/h1-8H,(H2,16,17,18)
• InChI Key： BFHFAXGAEDMUDI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(NC1C=CC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 367.916
• Monoisotopic Mass: 367.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13